Cas no 874302-69-9 (6,11-Dodecadiene-2,3,8,10-tetrol, 2,6,10-trimethyl-, (3R,6E,8S,10S)-)

• Product name: 6,11-Dodecadiene-2,3,8,10-tetrol, 2,6,10-trimethyl-, (3R,6E,8S,10S)-
• CAS No: 874302-69-9
• MF: C₁₅H₂₈O₄
• MW: 272.38042
• CID: 1895899
• PubChem ID: 71412862

6,11-Dodecadiene-2,3,8,10-tetrol, 2,6,10-trimethyl-, (3R,6E,8S,10S)- Chemical and Physical Properties

Names and Identifiers

• 6,11-Dodecadiene-2,3,8,10-tetrol, 2,6,10-trimethyl-, (3R,6E,8S,10S)-
• (3R,8S,10S)-2,6,10-trimethyldodeca-6,11-diene-2,3,8,10-tetrol
• 874302-69-9
• DTXSID90832397

• Inchi： InChI=1S/C15H28O4/c1-6-15(5,19)10-12(16)9-11(2)7-8-13(17)14(3,4)18/h6,9,12-13,16-19H,1,7-8,10H2,2-5H3/b11-9+
• InChI Key： VKUXRLCJNXHDAW-PKNBQFBNSA-N
• SMILES： C\C(CCC(O)C(C)(C)O)=C/C(O)CC(C)(O)C=C

Computed Properties

• Exact Mass: 272.19875937Da
• Monoisotopic Mass: 272.19875937Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 80.9Ų